Cas no 93427-11-3 (Benzene, 1-(2-bromoethyl)-3,5-dimethyl-)

• Product Name: Benzene, 1-(2-bromoethyl)-3,5-dimethyl-
• CAS No: 93427-11-3
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• CID: 4337614
• PubChem ID: 13396020
• Update Time: 2025-11-01

Benzene, 1-(2-bromoethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromoethyl)-3,5-dimethyl-
• 1-(2-bromoethyl)-3,5-dimethylbenzene
• 93427-11-3
• AKOS011897738
• TDA42711
• EN300-696359
• SCHEMBL10934213
• CS-0258271

• MDL： MFCD11846573
• Inchi： 1S/C10H13Br/c1-8-5-9(2)7-10(6-8)3-4-11/h5-7H,3-4H2,1-2H3
• InChI Key： LAMNDTNTWLXQQP-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 212.02006g/mol
• Monoisotopic Mass: 212.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on Benzene, 1-(2-bromoethyl)-3,5-dimethyl-

Benzene, 1-(2-bromoethyl)-3,5-dimethyl- (CAS No. 93427-11-3): A Comprehensive Overview

Benzene, 1-(2-bromoethyl)-3,5-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 93427-11-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various chemical synthesis and medicinal chemistry endeavors.

The molecular structure of Benzene, 1-(2-bromoethyl)-3,5-dimethyl- consists of a benzene ring substituted with two methyl groups at the 3rd and 5th positions, and an ethyl group attached to the 1st position which is further brominated. This specific arrangement imparts distinct reactivity and utility, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the study of halogenated aromatic compounds has seen remarkable advancements, particularly in their role as building blocks for pharmaceuticals. The presence of bromine in Benzene, 1-(2-bromoethyl)-3,5-dimethyl- enhances its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

One of the most compelling aspects of Benzene, 1-(2-bromoethyl)-3,5-dimethyl- is its application in the development of novel therapeutic agents. Researchers have leveraged its reactivity to design and synthesize derivatives with potential antimicrobial and anti-inflammatory properties. For instance, studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on specific enzymes implicated in inflammatory pathways.

The pharmaceutical industry has been particularly interested in exploring the pharmacological profile of derivatives derived from Benzene, 1-(2-bromoethyl)-3,5-dimethyl-. By modifying its structure through various chemical transformations, scientists have been able to develop molecules with enhanced binding affinity to target receptors. This has opened up new avenues for treating a range of diseases, including cancer and neurological disorders.

Moreover, the compound's stability under various reaction conditions makes it an attractive candidate for industrial applications. Its ability to withstand harsh conditions while maintaining structural integrity ensures that it can be effectively utilized in large-scale synthesis processes. This reliability is crucial for pharmaceutical manufacturers who require consistent and high-quality intermediates for drug production.

The synthetic pathways for preparing Benzene, 1-(2-bromoethyl)-3,5-dimethyl- have also been refined over time. Recent methodologies have focused on improving yield and reducing side reactions through optimized reaction conditions and catalyst systems. These advancements not only enhance the efficiency of producing the compound but also contribute to more sustainable chemical practices by minimizing waste and energy consumption.

In academic research circles, Benzene, 1-(2-bromoethyl)-3,5-dimethyl- has been employed as a model substrate to investigate novel reaction mechanisms and develop innovative synthetic strategies. Its unique structure provides a fertile ground for exploring different chemical transformations, thereby contributing to the broader understanding of organic chemistry principles.

The compound's role in drug discovery extends beyond mere intermediates; it serves as a scaffold for designing molecules with tailored biological activities. By incorporating functional groups that interact specifically with biological targets, researchers can fine-tune the pharmacological properties of derivatives derived from Benzene, 1-(2-bromoethyl)-3,5-dimethyl. This approach has led to the identification of several promising candidates that are currently undergoing further investigation.

The future prospects for Benzene, 1-(2-bromoethyl)-3,5-dimethyl are bright, with ongoing research aimed at uncovering new applications and expanding its utility in medicinal chemistry. As our understanding of complex biological systems grows, so does the demand for sophisticated molecular tools like this compound. Its versatility and reactivity ensure that it will remain a cornerstone in synthetic chemistry for years to come.